Cas no 14330-41-7 (4-(thiophen-2-yl)butan-1-ol)

4-(thiophen-2-yl)butan-1-ol structure
4-(thiophen-2-yl)butan-1-ol structure
Product Name:4-(thiophen-2-yl)butan-1-ol
CAS No:14330-41-7
MF:C8H12OS
MW:156.245281219482
CID:1312942
PubChem ID:12623862
Update Time:2025-04-20

4-(thiophen-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenebutanol
    • 4-thiophen-2-ylbutan-1-ol
    • 4-(thiophen-2-yl)butan-1-ol
    • 4-(thiophen-2-yl)-butan-1-ol
    • DTXSID80504753
    • 14330-41-7
    • 4-thien-2-ylbutanol
    • SCHEMBL219018
    • 2-(4-Hydroxybutyl)thiophene
    • EN300-1637797
    • 4-(2-Thienyl)butanol
    • CS-0355285
    • FYYLSCWWCHQDFX-UHFFFAOYSA-N
    • 4-thiophen-2-yl-butan-1-ol
    • Inchi: 1S/C8H12OS/c9-6-2-1-4-8-5-3-7-10-8/h3,5,7,9H,1-2,4,6H2
    • InChI Key: FYYLSCWWCHQDFX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CCCCO

Computed Properties

  • Exact Mass: 156.06088618g/mol
  • Monoisotopic Mass: 156.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.5Ų

4-(thiophen-2-yl)butan-1-ol Pricemore >>

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